Cas no 893383-65-8 (N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 893383-65-8
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 6242289
• PubChem ID: 8487237
• Update Time: 2025-05-21

N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(3,5-dimethylphenyl)-2-[1-(2-methoxy-5-methylphenyl)imidazol-2-yl]sulfanylacetamide
• AKOS024615004
• F1872-0305
• N-(3,5-dimethylphenyl)-2-((1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-yl)thio)acetamide
• 893383-65-8
• N-(3,5-dimethylphenyl)-2-{[1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C21H23N3O2S/c1-14-5-6-19(26-4)18(12-14)24-8-7-22-21(24)27-13-20(25)23-17-10-15(2)9-16(3)11-17/h5-12H,13H2,1-4H3,(H,23,25)
• InChI Key： JFVURODOLUITRF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=NC=CN1C1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 893383-65-8)

N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 893383-65-8, represents a convergence of expertise in medicinal chemistry and molecular design, offering a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The presence of a dimethylphenyl group at the N-position enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the methoxy and methyl substituents on the phenyl ring provide further modulation of electronic properties, influencing both the compound's solubility and its interaction with biological targets.

The core of this molecule is the imidazole scaffold, which is well-documented for its role in various pharmacological applications. Specifically, the 1H-imidazol-2-ylsulfanyl moiety introduces a sulfur atom that can participate in hydrogen bonding and other non-covalent interactions, making it an attractive feature for designing molecules with enhanced binding affinity. This structural motif has been extensively studied in the context of kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in numerous diseases including cancer.

In recent years, there has been a surge in interest regarding imidazole derivatives as therapeutic agents due to their ability to modulate enzyme activity and receptor binding. The compound N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide aligns with this trend, as it combines the favorable properties of the imidazole scaffold with additional functional groups that can enhance its pharmacokinetic profile. Preliminary studies suggest that this compound may exhibit inhibitory effects on specific kinases, making it a valuable tool for investigating signaling pathways relevant to human health and disease.

The synthesis of N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the imidazole ring through condensation reactions, followed by sulfanylation and acetylation to introduce the necessary functional groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize side products.

The pharmacological evaluation of this compound has begun to yield intriguing results. In vitro assays have demonstrated that N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exhibits significant inhibitory activity against certain kinases, suggesting potential therapeutic applications in oncology. Additionally, its interaction with other biological targets such as receptors and ion channels is being explored to uncover broader therapeutic possibilities. The compound's ability to modulate protein-protein interactions makes it an attractive candidate for developing drugs that target complex disease mechanisms.

The chemical properties of N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide also make it amenable to structural modifications aimed at improving its pharmacological profile. For instance, variations in the substitution patterns on the phenyl rings can be explored to fine-tune solubility, metabolic stability, and target specificity. Computational modeling techniques such as molecular docking have been utilized to predict how different analogues of this compound might interact with biological targets at the atomic level.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. N-(3,5-dimethylphenyl)-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exemplifies this collaborative approach by integrating structural insights from medicinal chemistry with functional assessments in cellular models. As research progresses, it is anticipated that this compound will continue to serve as a foundation for developing new therapies that address unmet medical needs.

In conclusion, N-(3,5-dimethylphenyl-) -{ 1 - ( ₂ - methoxy - ₅ - methylphenoxy ) - ₁ H - imidazol - ₂ - ylsulfonyl } - acetamide (CAS No . 893383 - 65 - 8) represents a significant advancement in pharmaceutical chemistry . Its unique structure , characterized by dimethylphenyl , methoxy , and imidazole moieties , positions it as a promising candidate for further exploration . Ongoing research into its biological activities and potential therapeutic applications underscores its importance in addressing contemporary challenges in drug discovery . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly pivotal role in shaping the future of medicine . p >